Cas no 2151210-58-9 (2-(propan-2-yl)aminoethane-1-sulfonyl fluoride)

• Product Name: 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride
• CAS No: 2151210-58-9
• MF: C₅H₁₂FNO₂S
• MW: 169.217683792114
• CID: 6062449
• PubChem ID: 165531623
• Update Time: 2025-05-24

2-(propan-2-yl)aminoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride
• 2-[(propan-2-yl)amino]ethane-1-sulfonyl fluoride
• EN300-1576964
• 2151210-58-9

• Inchi： 1S/C5H12FNO2S/c1-5(2)7-3-4-10(6,8)9/h5,7H,3-4H2,1-2H3
• InChI Key： DGSWLCXDUQZDED-UHFFFAOYSA-N
• SMILES： S(CCNC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 169.05727796g/mol
• Monoisotopic Mass: 169.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride

Introduction to 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride (CAS No. 2151210-58-9)

2-(propan-2-yl)aminoethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2151210-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both an amine and a sulfonyl fluoride moiety makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride features a primary amine group attached to an ethyl chain, which is further functionalized with a sulfonyl fluoride at the terminal carbon. This unique arrangement imparts distinct chemical properties that make it particularly useful in various synthetic transformations. The sulfonyl fluoride group is known for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of other functional groups into the molecule. This characteristic is highly advantageous in drug discovery, where precise molecular modifications are often required to optimize pharmacological properties.

In recent years, there has been growing interest in the applications of sulfonyl fluorides in medicinal chemistry. These compounds have been explored as key intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other biologically active molecules. The reactivity of the sulfonyl fluoride group enables its conversion into various derivatives, such as sulfonamides and sulfonates, which are prevalent motifs in many approved drugs. For instance, studies have demonstrated its utility in the preparation of sulfonamide-based compounds that exhibit inhibitory activity against target enzymes involved in inflammatory and infectious diseases.

One of the most compelling aspects of 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride is its role in facilitating cross-coupling reactions. The primary amine can be readily coupled with electrophiles via reductive amination or other coupling strategies, while the sulfonyl fluoride can undergo nucleophilic aromatic substitution or metal-catalyzed coupling reactions. These transformations have been leveraged to construct complex molecular architectures, including heterocyclic scaffolds that are prevalent in modern drug candidates. The ability to selectively modify different functional groups within the molecule allows for high degrees of structural diversification, which is crucial for identifying lead compounds with optimized biological activity.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride as a building block. For example, transition-metal-catalyzed reactions have been employed to introduce various substituents at specific positions within the molecule. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have enabled the introduction of aryl or vinyl groups, expanding the scope of possible derivatives. Similarly, copper-mediated reactions have been utilized to achieve selective functionalization of the sulfonyl fluoride group, providing access to novel sulfonamide derivatives with tailored biological properties.

The pharmaceutical industry has also explored 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride as a precursor for developing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted by therapeutic agents. Sulfonyl amides derived from this compound have shown promise as inhibitors due to their ability to bind to the ATP-binding pocket of kinases with high affinity. Structural modifications guided by computational modeling and enzyme kinetics studies have led to the identification of potent inhibitors with improved selectivity and reduced toxicity.

In addition to its applications in drug discovery, 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride has found utility in materials science and agrochemical research. Its reactivity allows for the synthesis of functionalized polymers and surface-modified materials, where precise control over molecular architecture is essential. In agrochemicals, derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to interact with biological targets in plants.

The synthesis of 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride typically involves multi-step organic transformations starting from readily available precursors. A common approach involves the reaction of 1-fluoroalkanesulfonic acid esters with propylamine under controlled conditions to yield the desired sulfonyl fluoride intermediate. Subsequent purification steps ensure high chemical purity, which is critical for downstream applications such as medicinal chemistry research.

The handling and storage of 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride require careful consideration due to its reactivity. It should be stored under inert conditions at low temperatures to prevent degradation. While it does not pose significant hazards under normal conditions, appropriate safety measures should be taken when handling this compound, including wearing personal protective equipment (PPE) such as gloves and goggles.

Future research directions may explore novel synthetic routes to improve the accessibility and scalability of 2-(propan-2-yl)aminoethane-1-sulfonyl fluoride while maintaining high yields and purity standards. Additionally, computational studies could provide deeper insights into its reactivity patterns and help guide the design of new derivatives with enhanced biological activity. The integration of machine learning techniques into drug discovery may also accelerate the identification of promising candidates derived from this compound.